3-methyl-N-[(3-methylphenyl)methyl]-1,2-oxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-[(3-methylphenyl)methyl]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H14N2O2/c1-9-4-3-5-11(6-9)8-14-13(16)12-7-10(2)15-17-12/h3-7H,8H2,1-2H3,(H,14,16)
• InChI Key: ZXDMTYDEQOCYEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)C2=CC(=NO2)C
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

3-methyl-N-[(3-methylphenyl)methyl]-1,2-oxazole-5-carboxamide is a chemical compound that is used in scientific research for various purposes. It is a heterocyclic compound that has a wide range of applications in the field of biochemistry and medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 3-methyl-N-[(3-methylphenyl)methyl]-1,2-oxazole-5-carboxamide is not fully understood. However, it is believed to work by inhibiting the growth of cancer cells and bacteria by interfering with their DNA replication and protein synthesis.
Biochemical and Physiological Effects:
3-methyl-N-[(3-methylphenyl)methyl]-1,2-oxazole-5-carboxamide has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit their proliferation. It has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-N-[(3-methylphenyl)methyl]-1,2-oxazole-5-carboxamide in lab experiments is its wide range of applications. It can be used in various scientific research fields, including biochemistry, medicinal chemistry, and pharmacology. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 3-methyl-N-[(3-methylphenyl)methyl]-1,2-oxazole-5-carboxamide in scientific research. One potential direction is the development of new drugs for the treatment of cancer and other diseases. Another potential direction is the study of its potential use in combination with other drugs to enhance their efficacy. Additionally, further research can be done to understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-methyl-N-[(3-methylphenyl)methyl]-1,2-oxazole-5-carboxamide involves the reaction of 3-methylbenzylamine with 2-bromo-1-(3-methylphenyl)ethanone in the presence of sodium hydride and dimethylformamide. The resulting intermediate is then reacted with 4,5-dihydro-2-oxazolecarboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine to yield the final product.

Scientific Research Applications

3-methyl-N-[(3-methylphenyl)methyl]-1,2-oxazole-5-carboxamide is used in various scientific research applications. It has been found to have anticancer properties and has been studied for its potential use in cancer treatment. It has also been studied for its antifungal and antibacterial properties. In addition, it has been used in the development of new drugs for the treatment of various diseases.